Cas no 895155-95-0 (UR-144 N-(5-Hydroxypentyl))

• Product Name: UR-144 N-(5-Hydroxypentyl)
• CAS No: 895155-95-0
• MF: C₂₁H₂₉NO₂
• MW: 327.460466146469
• CID: 1064653
• PubChem ID: 11515395
• Update Time: 2025-05-30

UR-144 N-(5-Hydroxypentyl) Chemical and Physical Properties

Names and Identifiers

• UR-144 N-(5-Hydroxypentyl)
• UR-144
• UR-144 5-Hydroxypentyl metabolite solution
• UR-144 N-(5-hydroxypentyl) metabolite
• UR-144 N-(5-hydroxypentyl) metabolite, 0.1mg/ml in Methanol
• BDBM50303531
• 895155-95-0
• UR-144 N-(5-hydroxypentyl)metabolite
• UNII-4MC625LVID
• CHEMBL571131
• (1-(5-Hydroxypentyl)-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone
• UR-144 N-5-hydroxypentyl
• Q27260122
• 5-Hydroxy-UR-144
• UR-144 N-(5-hydroxypentyl) metabolite, 1mg/ml in Methanol
• 4MC625LVID
• (1-(5-Hydroxypentyl)-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)-methanone
• NS00097846
• [1-(5-hydroxypentyl)indol-3-yl]-(2,2,3,3-tetramethylcyclopropyl)methanone
• NSC795048
• NSC-795048
• SCHEMBL2079402
• Methanone, (1-(5-hydroxypentyl)-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)-
• DTXSID801024750

• Inchi： 1S/C21H29NO2/c1-20(2)19(21(20,3)4)18(24)16-14-22(12-8-5-9-13-23)17-11-7-6-10-15(16)17/h6-7,10-11,14,19,23H,5,8-9,12-13H2,1-4H3
• InChI Key： AFWBYMXUEMOBRP-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CCCCCO)C2C=CC=CC1=2)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 327.219829168g/mol
• Monoisotopic Mass: 327.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 100 μg/mL in methanol

UR-144 N-(5-Hydroxypentyl) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on UR-144 N-(5-Hydroxypentyl)

Comprehensive Overview of UR-144 N-(5-Hydroxypentyl) (CAS No. 895155-95-0): Properties, Applications, and Market Insights

UR-144 N-(5-Hydroxypentyl) (CAS No. 895155-95-0) is a synthetic cannabinoid derivative that has garnered significant attention in both academic and industrial research. This compound, often referred to as UR-144 hydroxy metabolite, is structurally related to the UR-144 cannabinoid family, which has been widely studied for its potential interactions with the endocannabinoid system. The presence of the 5-hydroxypentyl side chain in its structure enhances its solubility and bioavailability, making it a subject of interest for various applications.

The chemical properties of UR-144 N-(5-Hydroxypentyl) include a molecular weight of approximately 331.5 g/mol and a purity level that can exceed 98% when synthesized under controlled conditions. Researchers often utilize advanced analytical techniques such as HPLC and mass spectrometry to characterize this compound. Its stability under standard laboratory conditions makes it suitable for long-term storage and experimental use.

One of the most discussed topics in the context of UR-144 N-(5-Hydroxypentyl) is its potential role in pharmacological research. Scientists are particularly interested in its interaction with CB1 and CB2 receptors, which are part of the endocannabinoid system. These receptors play a crucial role in regulating various physiological processes, including pain sensation, mood, and appetite. The compound's unique structure allows it to bind selectively to these receptors, making it a valuable tool for studying their functions.

In addition to its pharmacological applications, UR-144 N-(5-Hydroxypentyl) has also been explored in the field of material science. Its ability to form stable complexes with other organic molecules has led to investigations into its use as a building block for advanced materials. For instance, researchers have studied its potential in creating bioactive coatings and drug delivery systems, where its solubility and stability are highly advantageous.

The market for UR-144 N-(5-Hydroxypentyl) has seen steady growth, driven by increasing demand from academic institutions and pharmaceutical companies. Online searches for terms like "buy UR-144 N-(5-Hydroxypentyl)" and "UR-144 hydroxy metabolite supplier" have risen significantly, reflecting its popularity among researchers. Suppliers often highlight its high purity and consistent quality as key selling points, catering to the needs of laboratories worldwide.

Another area of interest is the compound's potential in neurodegenerative disease research. Recent studies have suggested that modulating the endocannabinoid system could offer therapeutic benefits for conditions such as Alzheimer's and Parkinson's disease. As a result, UR-144 N-(5-Hydroxypentyl) has become a focal point for researchers aiming to develop novel treatments for these debilitating disorders.

From a regulatory perspective, UR-144 N-(5-Hydroxypentyl) is not classified as a controlled substance in many jurisdictions, which facilitates its use in legitimate research. However, researchers are advised to stay updated on local regulations, as policies can vary by region. Compliance with ethical guidelines and proper documentation is essential to ensure the responsible use of this compound.

In summary, UR-144 N-(5-Hydroxypentyl) (CAS No. 895155-95-0) is a versatile compound with significant potential in both pharmacology and material science. Its unique properties and growing market demand underscore its importance in contemporary research. As scientific understanding of the endocannabinoid system continues to evolve, this compound is likely to remain a key player in advancing knowledge and innovation.